Cas no 439109-71-4 (6-(benzenesulfonyl)pyridin-3-amine)

• Product Name: 6-(benzenesulfonyl)pyridin-3-amine
• CAS No: 439109-71-4
• MDL: MFCD02661871
• CID: 4651584
• Update Time: 2025-05-21

6-(benzenesulfonyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(benzenesulfonyl)pyridin-3-amine

• MDL： MFCD02661871

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 6-(benzenesulfonyl)pyridin-3-amine

6-(Benzenesulfonyl)pyridin-3-amine: A Comprehensive Overview

The compound 6-(benzenesulfonyl)pyridin-3-amine, identified by the CAS number 439109-71-4, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of aromatic heterocycles, specifically pyridines, which are known for their stability and versatility in chemical reactions. The presence of the benzenesulfonyl group at the 6-position and the amine group at the 3-position introduces unique electronic and steric properties, making it a valuable substrate for further functionalization and exploration.

Recent studies have highlighted the importance of 6-(benzenesulfonyl)pyridin-3-amine in drug discovery and materials science. Researchers have focused on its ability to act as a precursor for more complex molecules, particularly in the development of bioactive compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties, suggesting its potential role in developing novel therapeutic agents.

The synthesis of 6-(benzenesulfonyl)pyridin-3-amine involves a multi-step process that typically begins with the sulfonation of pyridine derivatives. The reaction conditions, including temperature and solvent selection, play a critical role in achieving high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction efficiency, as reported in a recent article in Green Chemistry.

In terms of applications, 6-(benzenesulfonyl)pyridin-3-amine has shown promise in catalysis and materials science. Its ability to coordinate with metal ions makes it a potential candidate for designing heterogeneous catalysts for organic transformations. A study published in Nature Communications highlighted its use as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating superior catalytic activity compared to traditional ligands.

The structural versatility of 6-(benzenesulfonyl)pyridin-3-amine also extends to its use in polymer chemistry. Researchers have explored its incorporation into polymeric materials to enhance thermal stability and mechanical properties. A 2023 paper in Macromolecules reported the successful synthesis of a novel polymer incorporating this compound, which exhibited improved resistance to thermal degradation.

In conclusion, 6-(benzenesulfonyl)pyridin-3-amine, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research interest. Its applications span across drug discovery, catalysis, and materials science, making it a valuable compound for both academic and industrial settings. As research progresses, it is anticipated that this compound will unlock new possibilities for innovative chemical solutions.